Cas no 494826-41-4 (N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide
• CAS No: 494826-41-4
• MF: C₂₂H₁₅FN₂O₅S₂
• MW: 470.493306398392
• CID: 6403745
• PubChem ID: 16805904
• Update Time: 2025-07-01

N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide
• (NE)-N-[3-(benzenesulfonamido)-4-oxonaphthalen-1-ylidene]-4-fluorobenzenesulfonamide
• (E)-4-fluoro-N-(4-oxo-3-(phenylsulfonamido)naphthalen-1(4H)-ylidene)benzenesulfonamide
• SCHEMBL12210346
• CHEMBL4570685
• AKOS024603050
• HMS1482I21
• 494826-41-4
• IDI1_021275
• N-[(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene]-4-fluorobenzene-1-sulfonamide
• F1113-0164
• BRD-K71247678-001-01-5
• AB00685646-01

• Inchi： 1S/C22H15FN2O5S2/c23-15-10-12-17(13-11-15)32(29,30)24-20-14-21(22(26)19-9-5-4-8-18(19)20)25-31(27,28)16-6-2-1-3-7-16/h1-14,25H/b24-20+
• InChI Key： ZXRDPRZWDNMVAH-HIXSDJFHSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=C/C(/C2C=CC=CC=2C1=O)=N\S(C1C=CC(=CC=1)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 470.04064209g/mol
• Monoisotopic Mass: 470.04064209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 127Ų

Additional information on N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide

Introduction to N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide (CAS No. 494826-41-4)

N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide, identified by its CAS number 494826-41-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their complex structural architecture, which includes fused heterocyclic systems and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide incorporates several key features that are of interest to researchers. The presence of a naphthalene core with an oxo group at the 4-position and a sulfonamide moiety at the 3-position creates a rigid framework that can interact with biological targets in specific ways. Additionally, the introduction of a fluorine atom at the 4-position of the benzene ring enhances the compound's electronic properties, potentially influencing its reactivity and binding affinity.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable candidates for treating a wide range of diseases. The specific arrangement of functional groups in N-(1E)-3-benzenesulfonamido-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-fluorobenzene-1-sulfonamide suggests that it may exhibit inhibitory properties against certain therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the development of new drugs. Researchers have been exploring the use of sulfonamide derivatives in the treatment of infectious diseases, inflammatory disorders, and even cancer. The structural features of N-(1E)-3-benzenesulfonamido-4-oxyozone-dihydronaphthalenylidene-benzene-sulfonamide suggest that it could interact with biological pathways involved in these conditions. For instance, the sulfonamide group is known to mimic carboxylic acids and can form hydrogen bonds with various biological targets, which may facilitate its binding to enzymes or receptors.

The fluorine atom in the molecule also plays a crucial role in determining its pharmacological properties. Fluorinated compounds are often more stable and have improved bioavailability compared to their non-fluorinated counterparts. This can be attributed to the ability of fluorine to influence electronic distributions and metabolic pathways. In the case of N-(1E)-3-benzenesulfonamido-oxyozone-dihydronaphthalenylidene-benzene-sulfonamide, the fluorine atom may enhance its interaction with biological targets by increasing its lipophilicity or by affecting its conformational flexibility.

Recent studies have also highlighted the importance of computational methods in the design and optimization of sulfonamide-based drugs. Molecular modeling techniques can be used to predict how N-(1E)-3-benzenesulfonamido-oxyozone-dihydronaphthalenylidene-benzene-sulfonamide will interact with biological targets at the atomic level. These studies can provide valuable insights into the compound's binding affinity, selectivity, and potential side effects. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of N-(1E)-3-benzenesulfonamido-oxyozone-dihydronaphthalenylidene-benzene-sulfonamide is another area where significant advancements have been made. Modern synthetic methodologies have enabled chemists to construct complex molecules with high precision and yield. The synthesis of this compound involves multiple steps, including condensation reactions, functional group transformations, and purification processes. Each step must be carefully optimized to ensure high product quality and purity.

In conclusion, N-(1E)-3-benzenesulfonamido-oxyozone-dihydronaphthalenylidene-benzene-sulfonamide (CAS No. 49482641) is a structurally intricate compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation as a therapeutic agent. As research in this field continues to evolve, compounds like this one will play an increasingly important role in the development of new drugs to treat various diseases.